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Compound of Interest

Methyl 4-amino-3,5-
Compound Name:
dibromobenzoate

Cat. No.: B1337890

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information and general
best practices for handling "Methyl 4-amino-3,5-dibromobenzoate.” An official,
comprehensive Safety Data Sheet (SDS) for this specific compound was not readily available.
Therefore, some of the hazard and toxicological information has been inferred from structurally
similar compounds, such as other halogenated aromatic amines. It is imperative that laboratory
personnel consult a specific SDS for the exact chemical being used before any handling,
storage, or disposal.

Introduction

Methyl 4-amino-3,5-dibromobenzoate is a halogenated aromatic compound. Aromatic
amines and their derivatives are a class of chemicals widely used as intermediates in the
synthesis of pharmaceuticals, dyes, and other specialty chemicals. The presence of bromine
atoms on the aromatic ring can significantly influence the reactivity and toxicological profile of
the molecule. Due to the potential hazards associated with this class of compounds, stringent
safety protocols are essential to protect laboratory personnel and the environment.[1] This
guide outlines the known properties, potential hazards, and recommended handling procedures
for Methyl 4-amino-3,5-dibromobenzoate.

Physical and Chemical Properties
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A summary of the available quantitative data for Methyl 4-amino-3,5-dibromobenzoate is
presented in the table below.

Property Value Source

CAS Number 3282-10-8 [2]

Molecular Formula CsH7Br2NO:2 [3]

Molecular Weight 308.95 g/mol ChemSupplier Data
White to off-white crystalline

Appearance General Knowledge
powder

Purity 98% [3]

Hazard Identification and Personal Protective
Equipment

While a specific GHS classification for Methyl 4-amino-3,5-dibromobenzoate is not available,
related aromatic amines are known to be toxic and pose several health risks.[1] Primary
aromatic amines can be absorbed through the skin and may cause harm to respiratory and
cardiovascular health.[1] Based on data for similar halogenated aromatic compounds,
researchers should be aware of the following potential hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Skin Irritation/Corrosion: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation.

To mitigate these risks, a comprehensive personal protective equipment (PPE) plan is non-
negotiable.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye damage.[4]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, Viton®), a
chemically resistant lab coat or

apron, and closed-toe shoes.

Prevents skin contact, which
can lead to irritation or

absorption of the chemical.[5]

Respiratory Protection

Use in a well-ventilated
chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be

used.

Minimizes inhalation of dust or
vapors, which can cause

respiratory tract irritation.[5]

Experimental Protocols: Safe Handling Procedures

A systematic approach to handling Methyl 4-amino-3,5-dibromobenzoate is crucial to

minimize exposure and risk.

Preparation

o Review Safety Information: Before any work begins, thoroughly review this guide and any

available safety data for the specific chemical being used.

o Don Appropriate PPE: Equip yourself with the personal protective equipment outlined in the

table above.[5]

o Prepare the Work Area: Ensure that a chemical fume hood is operational and the work area

is clean and free of clutter. All necessary equipment and reagents should be placed within

the fume hood.[5]

Handling
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e Weighing and Transferring: All weighing and transfers of the solid compound should be
conducted in a chemical fume hood to avoid inhalation of airborne particles. Use appropriate
tools to minimize the risk of spills.

o Performing the Reaction: Conduct all experimental procedures within a chemical fume hood.
Keep the sash at the lowest possible height while allowing for comfortable work.[5]

Cleanup and Disposal

o Decontaminate Glassware: Rinse all contaminated glassware with a suitable solvent (e.g.,
acetone) within the fume hood. This rinsate should be collected as hazardous waste.[5]

e Segregate Waste: Halogenated organic waste must be collected separately from non-
halogenated waste. Use a designated, properly labeled waste container.[5]

» Dispose of Waste: Follow your institution's hazardous waste disposal procedures. Do not
dispose of this chemical down the drain.

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[6]7]

Skin Contact

Immediately flush the contaminated skin with
soap and water for at least 15 minutes. Remove
contaminated clothing. If irritation persists, get

medical attention.[6][8]

Eye Contact

Immediately wash the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the lower and upper lids. Get immediate

medical attention.[6][9]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.[6]

Visualizations

The following diagrams illustrate key safety workflows and hazard information.
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Safe Handling Workflow for Methyl 4-amino-3,5-dibromobenzoate.
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Potential Health Hazards
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Potential Hazards and Corresponding First Aid Measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of Methyl 4-amino-3,5-
dibromobenzoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337890#safety-and-handling-of-methyl-4-amino-3-
5-dibromobenzoate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1337890#safety-and-handling-of-methyl-4-amino-3-5-dibromobenzoate-in-the-lab
https://www.benchchem.com/product/b1337890#safety-and-handling-of-methyl-4-amino-3-5-dibromobenzoate-in-the-lab
https://www.benchchem.com/product/b1337890#safety-and-handling-of-methyl-4-amino-3-5-dibromobenzoate-in-the-lab
https://www.benchchem.com/product/b1337890#safety-and-handling-of-methyl-4-amino-3-5-dibromobenzoate-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

